N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N,3-dimethyl-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H24N8O3/c1-19(2,3)17-22-21-13-6-7-14(23-27(13)17)26-9-11(10-26)24(4)15(28)12-8-20-18(30)25(5)16(12)29/h6-8,11H,9-10H2,1-5H3,(H,20,30)
• InChI Key: YOVJLCDZNHOZIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)C4=CNC(=O)N(C4=O)C
• Molecular Formula: C19H24N8O3
• Molecular Weight: 412.4 g/mol
• CAS No.: 2202004-14-4

Description

N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H24N8O3 and its molecular weight is 412.454. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Agents

Research has explored the synthesis and activities of triazolo[1,5-a]pyrimidines and their potential as cardiovascular agents. Among these, compounds with tert-butyl groups showed significant promise due to their potent coronary vasodilating and antihypertensive activities, suggesting a potential pathway for developing new cardiovascular treatments (Sato et al., 1980).

Heterocyclic Chemistry

Hassneen and Abdallah (2003) reported on the synthesis of pyridino[2,3-d]pyrimidin-4-one and pyridino[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives, highlighting the versatility of these compounds in creating diverse heterocyclic structures, which are crucial in medicinal chemistry for developing new drugs with specific biological activities (Hassneen & Abdallah, 2003).

Supramolecular Assemblies

Fonari et al. (2004) explored dihydropyrimidine-2,4-(1H,3H)-dione derivatives for their ability to form hydrogen-bonded supramolecular assemblies. This research underscores the potential of such compounds in developing novel materials with unique properties, including molecular recognition and catalysis (Fonari et al., 2004).

Antimicrobial Activities

Several studies have focused on the synthesis of triazolopyrimidine derivatives and their potential antimicrobial activities. Compounds featuring pyrimidin-4-one and triazolo[4,3-a]pyrimidine structures have been synthesized and evaluated for their antimicrobial properties, showing promise in the search for new antimicrobial agents (Riyadh, 2011).

Antitumor Activities

The antitumor activities of imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones have been investigated, revealing that certain analogues exhibit significant antitumor effects against various murine tumors. These studies provide a foundation for further exploration of such compounds in cancer therapy (Stevens et al., 1987).